Cas no 1211593-45-1 (N-(5-Bromothiazol-4-yl)-2,2,2-trifluoroacetamide)

• Product Name: N-(5-Bromothiazol-4-yl)-2,2,2-trifluoroacetamide
• CAS No: 1211593-45-1
• MF: C₅H₂BrF₃N₂OS
• MW: 275.046389102936
• MDL: MFCD11520318
• CID: 827390
• PubChem ID: 46942216
• Update Time: 2025-06-14

N-(5-Bromothiazol-4-yl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Bromothiazol-4-yl)-2,2,2-trifluoroacetamide
• N-(5-bromo-4-thiazolyl)-2,2,2-trifluoroAcetamide
• AG-C-29563
• AK-41986
• CTK7F4539
• I14-13277
• KB-56057
• MolPort-019-878-798
• Y5952
• DTXSID90677563
• OBFXKHJBEFAQKX-UHFFFAOYSA-N
• DB-002252
• N-(5-bromo-1,3-thiazol-4-yl)-2,2,2-trifluoroacetamide
• 1211593-45-1
• CS-0338696
• AKOS015902181

• MDL： MFCD11520318
• Inchi： 1S/C5H2BrF3N2OS/c6-2-3(10-1-13-2)11-4(12)5(7,8)9/h1H,(H,11,12)
• InChI Key： OBFXKHJBEFAQKX-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CS1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 273.90233g/mol
• Monoisotopic Mass: 273.90233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.996±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(5-Bromothiazol-4-yl)-2,2,2-trifluoroacetamide

Recent Advances in the Study of N-(5-Bromothiazol-4-yl)-2,2,2-trifluoroacetamide (CAS: 1211593-45-1)

N-(5-Bromothiazol-4-yl)-2,2,2-trifluoroacetamide (CAS: 1211593-45-1) is a brominated thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by the presence of a bromothiazole moiety and a trifluoroacetamide group, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic applications, particularly in the context of targeting specific enzymes or pathways involved in disease processes.

One of the key areas of research involving N-(5-Bromothiazol-4-yl)-2,2,2-trifluoroacetamide is its role as a building block in the synthesis of more complex molecules. The bromine atom at the 5-position of the thiazole ring makes it a versatile intermediate for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of diverse substituents, which can be tailored to enhance the compound's pharmacological properties. Recent synthetic methodologies have emphasized the use of environmentally friendly catalysts and solvents to improve the efficiency and sustainability of these transformations.

In addition to its synthetic utility, N-(5-Bromothiazol-4-yl)-2,2,2-trifluoroacetamide has been investigated for its biological activity. Preliminary studies suggest that this compound may exhibit inhibitory effects against certain kinases or proteases, which are critical targets in the treatment of cancers and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed promising activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. The trifluoroacetamide group was found to play a crucial role in enhancing the compound's binding affinity to the target proteins.

Further research has explored the pharmacokinetic and toxicological profiles of N-(5-Bromothiazol-4-yl)-2,2,2-trifluoroacetamide and its derivatives. In vivo studies in rodent models have indicated that these compounds exhibit favorable absorption and distribution properties, although further optimization may be required to improve metabolic stability and reduce potential off-target effects. Advanced computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of next-generation analogs with improved efficacy and safety profiles.

The potential applications of N-(5-Bromothiazol-4-yl)-2,2,2-trifluoroacetamide extend beyond small-molecule therapeutics. Recent work has also explored its use in the development of chemical probes for studying biological pathways. For example, a 2024 study utilized this compound as a starting point for the synthesis of fluorescently labeled probes to visualize the activity of specific enzymes in live cells. Such tools are invaluable for elucidating the mechanisms of disease and identifying new therapeutic targets.

In conclusion, N-(5-Bromothiazol-4-yl)-2,2,2-trifluoroacetamide (CAS: 1211593-45-1) represents a promising scaffold in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate, combined with its potential biological activities, makes it a valuable candidate for further research and development. Ongoing studies are expected to uncover new applications and optimize its properties for therapeutic use, contributing to the advancement of innovative treatments for various diseases.